![molecular formula C7H4Cl2O3 B1453657 3,4-Dichloro-2-hydroxybenzoic acid CAS No. 14010-45-8](/img/structure/B1453657.png)
3,4-Dichloro-2-hydroxybenzoic acid
Overview
Description
3,4-Dichloro-2-hydroxybenzoic acid is a derivative of p-salicylic acid with chloro- substituents at C-3 and C-4 of the benzene ring . It is a monohydroxybenzoic acid and a dichlorobenzene .
Molecular Structure Analysis
The molecular formula of 3,4-Dichloro-2-hydroxybenzoic acid is C7H4Cl2O3 . The molecular weight is 207.01 . The IUPAC Standard InChI is InChI=1S/C7H4Cl2O3/c8-3-1-4 (7 (11)12)6 (10)5 (9)2-3/h1-2,10H, (H,11,12) .Physical And Chemical Properties Analysis
The melting point of 3,4-Dichloro-2-hydroxybenzoic acid is between 211-215°C .Scientific Research Applications
Pharmacology: Antimicrobial and Cytotoxic Activities
3,4-Dichloro-2-hydroxybenzoic acid has been studied for its structural and biological properties, including antimicrobial and cytotoxic activities . It’s particularly relevant in the development of new biologically active compounds that can be applied as functional food ingredients, dietary supplements, or drugs.
Agriculture: Plant Growth Regulation
While specific data on 3,4-Dichloro-2-hydroxybenzoic acid in agriculture is limited, related hydroxybenzoic acids have been shown to influence plant growth . They can act as allelochemicals, potentially affecting seed germination and root growth, which could be an area of interest for further research with 3,4-Dichloro-2-hydroxybenzoic acid.
Cosmetic Industry: Antioxidant Properties
In the cosmetic industry, hydroxybenzoic acids are known for their antioxidant properties . They help in protecting the skin from oxidative stress, which is a key factor in the aging process. The potential use of 3,4-Dichloro-2-hydroxybenzoic acid in anti-aging products could be explored based on this property.
Environmental Applications: Pollution Treatment
Hydroxybenzoic acids may play a role in environmental applications such as pollution treatment . Their chemical structure could be useful in the development of new methods for detoxifying pollutants in water and soil.
Industrial Uses: Synthesis of High-Performance Polymers
The related compound, 4-Hydroxybenzoic acid, is a key component in the manufacturing of high-performance liquid crystal polymers (LCPs) . By extension, 3,4-Dichloro-2-hydroxybenzoic acid could be investigated for similar industrial applications, particularly where the introduction of chlorine atoms may confer additional material properties.
Medical Research: Drug Development
Hydroxybenzoic acids have been associated with health benefits such as anti-inflammatory, anticancer, and cardioprotective capabilities . This suggests that 3,4-Dichloro-2-hydroxybenzoic acid could be valuable in medical research for drug development, especially in targeting diseases related to inflammation and oxidative stress.
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that benzoic acid derivatives can interact with various enzymes and proteins, influencing cellular processes .
Mode of Action
It’s known that hydroxybenzoic acids can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the target molecules, potentially altering their function .
Biochemical Pathways
It’s known that hydroxybenzoic acids are involved in the shikimate and phenylpropanoid pathways, which are important for the biosynthesis of various phenolic compounds . These compounds play crucial roles in plant defense mechanisms and human health .
Pharmacokinetics
Factors such as lipophilicity and water solubility can influence its bioavailability
Result of Action
It’s known that hydroxybenzoic acids can have antioxidant properties . They can neutralize free radicals, thereby preventing oxidative damage to cells .
Action Environment
The action, efficacy, and stability of 3,4-Dichloro-2-hydroxybenzoic acid can be influenced by various environmental factors. For instance, factors such as pH, temperature, and the presence of other molecules can affect its reactivity and stability
properties
IUPAC Name |
3,4-dichloro-2-hydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2O3/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2,10H,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDOVRFJDZXIYMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C(=O)O)O)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401298529 | |
Record name | 3,4-Dichloro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401298529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-2-hydroxybenzoic acid | |
CAS RN |
14010-45-8 | |
Record name | 3,4-Dichloro-2-hydroxybenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=14010-45-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dichloro-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401298529 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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